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Compound of Interest

Compound Name: M 1145

Cat. No.: B561582

Get Quote

This technical guide provides a comprehensive overview of the structural elucidation of M
1145, a novel glycolipid. The information is tailored for researchers, scientists, and drug

development professionals, presenting key data in a structured format, detailing experimental

protocols, and visualizing the elucidated structure and analytical workflow.

Introduction
M 1145 has been identified as the molecular ion (M-H) for the novel glycolipid, 1,2-diacyl-sn-

glycero-3-pyrophosphoryl-GlcNAc-ManNAcA (DGP-disaccharide).[1] Its structural

determination was accomplished through advanced mass spectrometry techniques, which

provided detailed insights into its composition and the connectivity of its constituent moieties.

This guide summarizes the key findings and the methodologies employed in this process.

Structural Characterization
The structure of M 1145 was primarily determined through collision-activated dissociation

(CAD) tandem mass spectrometry (MS/MS). The analysis of the fragment ions provided the

necessary evidence to piece together the final structure.

Table 1: Key Structural Information for M 1145
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Attribute Description Source

Compound Class Glycolipid [1]

Proposed Structure

1,2-diacyl-sn-glycero-3-

pyrophosphoryl-GlcNAc-

ManNAcA

[1]

Molecular Ion (M-H)⁻ m/z 1145 [1]

Mass Spectrometry Data
The structural elucidation of M 1145 relied heavily on the interpretation of its fragmentation

pattern in negative ion mode Fast Atom Bombardment (FAB) mass spectrometry and MS/MS

analysis.

Table 2: Summary of Key Mass Spectrometry Fragmentation Data for M 1145
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Fragment Ion (m/z)
Proposed
Structure/Identity

Significance in
Structural
Elucidation

Source

1145

[M-H]⁻ of 1,2-diacyl-

sn-glycero-3-

pyrophosphoryl-

GlcNAc-ManNAcA

Molecular ion of the

novel glycolipid.
[1]

725
Diacylglyceropyropho

sphate

Results from the loss

of the GlcNAc-

ManNAcA

disaccharide.

[1]

707
Diacylglyceropyropho

sphate - H₂O

Water loss from the

m/z 725 fragment.
[1]

579
ManNAcA-GlcNAc-1-

pyrophosphate

Characteristic

fragment of the

disaccharide

pyrophosphate

moiety.

[1]

499
ManNAcA-GlcNAc-1-

phosphate

Characteristic

fragment of the

disaccharide

phosphate moiety.

[1]

Experimental Protocols
The following section details the key experimental methodology used for the structural analysis

of M 1145.

4.1. Mass Spectrometry

Ionization Technique: Negative ion Fast Atom Bombardment (FAB) mass spectrometry was

utilized to generate the initial ions from the purified sample.[1]
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Tandem Mass Spectrometry (MS/MS): Collision-Activated Dissociation (CAD) was performed

on the prominent fragment ion at m/z 1145.[1] This technique involves the fragmentation of a

selected ion by collision with a neutral gas, allowing for the detailed structural analysis of the

precursor ion.

Visualizations
5.1. Proposed Structure of M 1145
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Caption: Proposed structure of M 1145 (DGP-disaccharide).

5.2. Experimental Workflow for Structural Elucidation
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Caption: Experimental workflow for the structural elucidation of M 1145.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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